3-Chloro-6-(m-chlorophenyl)-4-methylpyridazine

• CAS RN: 28657-40-1
• Molecular Formula: C11H8Cl2N2
• Molecular Weight: 239.10 g/mol
• IUPAC Name: 3-chloro-6-(3-chlorophenyl)-4-methylpyridazine
• InChI: InChI=1S/C11H8Cl2N2/c1-7-5-10(14-15-11(7)13)8-3-2-4-9(12)6-8/h2-6H,1H3
• InChI Key: PQRUWFXWCNWNBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN=C1Cl)C2=CC(=CC=C2)Cl

Description

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the synthesis.

Molecular Structure Analysis

This involves the study of the arrangement of atoms within the molecule and the bonds that hold these atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the compound can undergo.

Mechanism of Action

In the context of bioactive compounds, this refers to how the compound interacts with biological systems. It could involve binding to specific proteins or enzymes, disrupting cellular processes, etc.

Safety and Hazards

This involves identifying any risks associated with handling or exposure to the compound. It could include toxicity information, safety precautions, proper storage and disposal methods.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 25 ml. of phosphorus oxychloride and 3.0 g. of 6-(m-chlorophenyl)-4-methyl-3(2H)-pyridazinone is refluxed for 6 hrs. The mixture is concentrated to dryness under vacuum and water added to the residue. Filtration gives 3.28 g. of crystals, m.p. 138°-140° C. Recrystallized from ethanol gives 2.80 g. of crystals, m.p. 138°-141° C.